Cas no 2228926-07-4 (4-(1,3-benzothiazol-2-yl)-1-(methylamino)butan-2-one)

• Product Name: 4-(1,3-benzothiazol-2-yl)-1-(methylamino)butan-2-one
• CAS No: 2228926-07-4
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• CID: 5923120
• PubChem ID: 165715373
• Update Time: 2025-06-13

4-(1,3-benzothiazol-2-yl)-1-(methylamino)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-benzothiazol-2-yl)-1-(methylamino)butan-2-one
• 2228926-07-4
• EN300-1782182

• Inchi： 1S/C12H14N2OS/c1-13-8-9(15)6-7-12-14-10-4-2-3-5-11(10)16-12/h2-5,13H,6-8H2,1H3
• InChI Key： BCBUOJOYAKJNKZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCC(CNC)=O

Computed Properties

• Exact Mass: 234.08268425g/mol
• Monoisotopic Mass: 234.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.2Ų

Additional information on 4-(1,3-benzothiazol-2-yl)-1-(methylamino)butan-2-one

Research Brief on 4-(1,3-benzothiazol-2-yl)-1-(methylamino)butan-2-one (CAS: 2228926-07-4): Recent Advances and Applications

The compound 4-(1,3-benzothiazol-2-yl)-1-(methylamino)butan-2-one (CAS: 2228926-07-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in the development of kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(1,3-benzothiazol-2-yl)-1-(methylamino)butan-2-one exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9, with IC50 values in the low micromolar range. The benzothiazole moiety appears to be critical for ATP-competitive binding, while the methylamino group enhances cellular permeability.

In oncology research, the compound has shown promise as a lead structure for targeted cancer therapies. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that optimized analogs of 2228926-07-4 demonstrated selective cytotoxicity against triple-negative breast cancer cell lines (MDA-MB-231) while showing minimal effects on normal mammary epithelial cells (MCF-10A). Mechanistic studies revealed induction of apoptosis through both intrinsic and extrinsic pathways.

The compound's potential extends beyond oncology. A 2024 study in ACS Chemical Neuroscience identified 4-(1,3-benzothiazol-2-yl)-1-(methylamino)butan-2-one derivatives as novel modulators of monoamine transporters, with particular affinity for the dopamine transporter (DAT). These findings suggest possible applications in neuropsychiatric disorders, though further optimization is needed to improve blood-brain barrier penetration.

Synthetic approaches to 2228926-07-4 have been refined in recent years. A notable advancement came from researchers at ETH Zurich, who developed a one-pot synthesis with improved yield (78%) and purity (>99%) using microwave-assisted organic synthesis (MAOS). This method significantly reduces the reaction time from 12 hours to 45 minutes compared to conventional thermal methods.

Structural-activity relationship (SAR) studies have provided valuable insights into the compound's pharmacophore. The ketone group at position 2 appears essential for biological activity, likely through hydrogen bonding with target proteins. Meanwhile, modifications at the benzothiazole 6-position have been shown to dramatically influence selectivity profiles across different protein targets.

Despite these promising developments, challenges remain in the clinical translation of 2228926-07-4-based therapeutics. Pharmacokinetic studies in rodent models revealed relatively short half-lives (t1/2 = 2.3 hours) and moderate oral bioavailability (F = 42%). Current research efforts are focused on prodrug strategies and formulation optimization to address these limitations.

The compound has also found applications in chemical biology as a fluorescent probe. Its intrinsic fluorescence properties, with excitation/emission maxima at 350/450 nm, make it suitable for studying protein-ligand interactions through fluorescence polarization assays. This dual functionality as both a pharmacophore and reporter group offers unique advantages in drug discovery campaigns.

Looking forward, the versatility of 4-(1,3-benzothiazol-2-yl)-1-(methylamino)butan-2-one suggests it will continue to be an important scaffold in medicinal chemistry. Ongoing research is exploring its potential in targeted protein degradation (PROTACs) and as a covalent inhibitor scaffold through judicious introduction of electrophilic warheads. The compound's unique combination of synthetic accessibility, tunable properties, and diverse biological activities positions it as a valuable tool for both basic research and drug development.